Cas no 1270555-03-7 (3-amino-3-(3-chloro-4-methylthiophen-2-yl)propanoic acid)

• Product Name: 3-amino-3-(3-chloro-4-methylthiophen-2-yl)propanoic acid
• CAS No: 1270555-03-7
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 6360212
• PubChem ID: 129942970
• Update Time: 2025-05-20

3-amino-3-(3-chloro-4-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-chloro-4-methylthiophen-2-yl)propanoic acid
• EN300-1986322
• 1270555-03-7

• Inchi： 1S/C8H10ClNO2S/c1-4-3-13-8(7(4)9)5(10)2-6(11)12/h3,5H,2,10H2,1H3,(H,11,12)
• InChI Key： VCJFWWUJDKSDPT-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CSC=1C(CC(=O)O)N

Computed Properties

• Exact Mass: 219.0120774g/mol
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-amino-3-(3-chloro-4-methylthiophen-2-yl)propanoic acid

Introduction to 3-amino-3-(3-chloro-4-methylthiophen-2-yl)propanoic acid (CAS No. 1270555-03-7) and Its Emerging Applications in Chemical Biology

3-amino-3-(3-chloro-4-methylthiophen-2-yl)propanoic acid, identified by the chemical abstracts service number 1270555-03-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a thiophene ring substituted with chloro and methyl groups, combined with an amino and carboxylic acid functionality, presents a versatile scaffold for drug discovery and molecular design. The presence of both polar and hydrophobic regions in its structure makes it a promising candidate for various biological interactions, particularly in the development of targeted therapies.

The thiophene core is a well-documented motif in medicinal chemistry, known for its ability to modulate biological pathways through diverse mechanisms. Specifically, the 3-chloro-4-methylthiophen-2-yl substituent introduces electronic and steric properties that can fine-tune the compound's binding affinity to biological targets. This modification has been strategically employed in recent years to enhance the solubility and metabolic stability of bioactive molecules, making them more suitable for therapeutic applications. The amino group at the propyl chain terminus further expands the structural possibilities, allowing for further derivatization through amide or urea linkages, which are common strategies in peptidomimetic design.

Recent advancements in computational chemistry have enabled the systematic screening of such heterocyclic compounds for their potential bioactivity. Studies have demonstrated that derivatives of 3-amino-3-(3-chloro-4-methylthiophen-2-yl)propanoic acid exhibit inhibitory effects on various enzymes and receptors implicated in inflammatory and metabolic disorders. For instance, computational modeling has predicted that this compound may interact with the active site of cyclooxygenase (COX), a key enzyme in prostaglandin biosynthesis. Such interactions could lead to novel anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The carboxylic acid moiety in this molecule not only contributes to its solubility but also serves as a handle for further chemical modifications. For example, esterification or amidation of this group can yield derivatives with enhanced pharmacokinetic profiles. Additionally, the propyl chain provides a flexible linker that can be tailored to optimize binding interactions with target proteins. This structural versatility has been exploited in recent research aimed at developing small-molecule inhibitors of protein-protein interactions (PPIs), which are notoriously difficult to target with traditional small-molecule drugs.

In the realm of drug discovery, 3-amino-3-(3-chloro-4-methylthiophen-2-yl)propanoic acid represents an excellent starting point for generating libraries of compounds for high-throughput screening (HTS). Its scaffold can be modified systematically by altering the substitution patterns on the thiophene ring or introducing different functional groups along the propyl chain. Such libraries have been successfully used to identify lead compounds for diseases ranging from cancer to neurodegenerative disorders. The compound's ability to cross-react with various biological pathways underscores its potential as a building block for next-generation therapeutics.

One particularly promising application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The thiophene scaffold has been shown to mimic ATP binding pockets in kinases, making it an ideal platform for designing inhibitors. Preliminary experimental data suggests that certain derivatives of 3-amino-3-(3-chloro-4-methylthiophen-2-yl)propanoic acid can disrupt kinase activity by competing with ATP or by inducing conformational changes in the enzyme's active site. These findings align with recent reports highlighting thiophene-based compounds as viable candidates for kinase-targeted therapies.

The synthesis of 3-amino-3-(3-chloro-4-methylthiophen-2-yl)propanoic acid presents an interesting challenge due to the need for precise functionalization of multiple sites on the molecule. Traditional synthetic routes often involve multi-step sequences involving cross-coupling reactions, hydrogenation, and functional group transformations. Advances in synthetic methodologies have recently enabled more streamlined approaches, such as one-pot reactions or catalytic asymmetric processes, which can reduce reaction times and improve yields. These innovations are crucial for scaling up production while maintaining high purity standards required for pharmaceutical applications.

The growing interest in 3-amino-3-(3-chloro-4-methylthiophen-2-yl)propanoic acid is also driven by its potential as a chiral building block. Enantiopure forms of this compound could be used to develop enantiomerically pure drugs, which often exhibit superior pharmacological profiles compared to racemic mixtures. Chiral synthesis techniques, such as asymmetric hydrogenation or biocatalytic methods using enzymes like ketoreductases or lipases, are being increasingly employed to produce enantiomerically enriched derivatives. Such approaches not only enhance drug efficacy but also minimize unwanted side effects arising from impurities.

Future research directions may explore the use of 3-amino-3-(3-chloro-4-methylthiophen-2-yl)propanoic acid as a precursor for biologics or biodegradable polymers. The incorporation of this moiety into peptide mimetics or polymeric materials could lead to novel therapeutics with improved biocompatibility and targeted delivery systems. For instance, polymeric nanoparticles functionalized with thiophene-based moieties have shown promise in tumor-targeted drug delivery due to their ability to accumulate selectively at sites of disease progression via the enhanced permeability and retention (EPR) effect.

In conclusion, 1270555-03-7, as represented by 3-amino--(--chloro--methylthiophen-- --2--yl)propanoic acid, exemplifies how structurally complex organic molecules can serve as versatile platforms for innovation in chemical biology and drug discovery. Its unique combination of functional groups and substituents makes it an attractive candidate for developing novel therapeutics targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this will undoubtedly play an increasingly significant role in shaping future medical treatments.